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Compound of Interest

Compound Name: 5-lododecane

Cat. No.: B15454355

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for 5-lododecane, a
halogenated alkane used in various research and development applications. Due to the limited
availability of specific data for 5-lododecane, this document leverages information from the
safety data sheets of its isomer, 1-lododecane, which is expected to have similar toxicological
and chemical properties.

Section 1: Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is fundamental to its safe
handling. The following table summarizes the key properties of lododecane, primarily based on
data for 1-lododecane.
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Property Value

Molecular Formula C10H21lI[1]

Molecular Weight 268.17 g/mol [2]

Appearance Light yellow liquid[2]

Boiling Point 124 °C (255.2 °F) at 11 mmHg[2]
Flash Point 96 °C (204.8 °F)[2][3]

Density 1.250 g/cm3[2]

Vapor Pressure 0.01 mmHg at 20 °C[2]

Vapor Density 9.25 (Air = 1.0)[2]

Solubility No information available[2]
Stability Stable under normal conditions; light sensitive[2]

[3]

Section 2: Hazard Identification and Toxicology

5-lododecane is classified as an irritant and may pose other health risks upon exposure.
Primary Hazards:

» Skin Corrosion/Irritation: Causes skin irritation (Category 2).[2]

» Serious Eye Damage/Irritation: Causes serious eye irritation (Category 2).[2]

o Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation (Category
3).[2]

Toxicological Summary:
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Exposure Route Health Effects

Inhalation May cause respiratory irritation.[2]
Skin Contact Causes skin irritation.[2][4]

Eye Contact Causes serious eye irritation.[2][4]

) The toxicological properties have not been fully
Ingestion . . . .
investigated, but ingestion may be harmful.

Note: No acute toxicity data (e.g., LD50, LC50) is readily available for lododecane isomers.
Section 3: Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical to minimizing exposure risks.
Engineering Controls:
o Work in a well-ventilated area, preferably in a chemical fume hood.[2][4]
» Ensure safety showers and eyewash stations are readily accessible.[3][4]
Personal Protective Equipment (PPE):
» Eye/Face Protection: Wear tight-sealing safety goggles or a face shield.[3]
» Skin Protection:

o Wear chemical-resistant gloves (e.g., nitrile rubber).[2]

o Wear a lab coat or other protective clothing to prevent skin contact.[4]

» Respiratory Protection: If working outside a fume hood or if vapors are generated, use a
NIOSH/MSHA-approved respirator.[3]

Handling Procedures:

» Avoid contact with skin, eyes, and clothing.[4]
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Do not breathe vapors or mists.[5]

Wash hands thoroughly after handling.[4]

Keep away from heat, sparks, and open flames.[5]

Take precautionary measures against static discharge.[6]

Storage Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

Protect from direct sunlight and light exposure.[2][3]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[2]

[3]

A small amount of copper chip may be added as a stabilizer.[4]

Section 4: Emergency and First-Aid Procedures

Immediate and appropriate first-aid measures are crucial in the event of an exposure.
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Exposure Scenario

First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[2]

[3]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.[2][3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][3]

[4]

Ingestion

Do NOT induce vomiting. Clean mouth with
water and drink plenty of water afterwards.
Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[2][3]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[2][3]

e Hazardous Combustion Products: Thermal decomposition can release carbon monoxide
(CO), carbon dioxide (CO2), and hydrogen iodide.[2][3]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]
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Section 5: Experimental Protocols and Spill
Management

General Experimental Workflow: The following diagram illustrates a general workflow for
experiments involving 5-lododecane, emphasizing safety checkpoints.
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Experimental Workflow for Handling 5-lododecane.
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Spill Management Protocol: In the event of a spill, follow these procedures:

o Evacuate: Evacuate non-essential personnel from the area.

o Ventilate: Ensure adequate ventilation.

o Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.[2]

e Collect: Carefully collect the absorbed material into a suitable, closed container for disposal.

[2]
e Clean: Clean the spill area thoroughly with soap and water.

e Personal Protection: Wear appropriate PPE throughout the cleanup process.

Section 6: Disposal Considerations

Dispose of 5-lododecane and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations.[4] Do not allow the chemical to enter drains
or waterways.[7][8]

Section 7: Logical Relationship of Safety
Precautions

The following diagram illustrates the logical hierarchy of controls for safely managing the risks
associated with 5-lododecane.
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Hierarchy of Controls for 5-lododecane Safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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